
An In-depth Technical Guide to the Physical
Characteristics of 6-Methoxyhexanal

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 6-methoxyhexanal

CAS No.: 855906-01-3

Cat. No.: B6155086

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known and predicted physical

characteristics of 6-methoxyhexanal (CAS No. 855906-01-3). Due to a notable scarcity of

experimentally determined data in publicly accessible literature, this document combines

reported computed properties with general principles of aldehyde chemistry to offer a thorough

profile of the compound. Detailed experimental protocols for the determination of key physical

properties, such as boiling point, are provided to guide researchers in the empirical

characterization of this and similar molecules. Furthermore, a logical workflow for the synthesis

and characterization of aliphatic aldehydes is presented visually. This guide is intended to

serve as a foundational resource for professionals engaged in organic synthesis, flavor

chemistry, and drug development involving 6-methoxyhexanal.

Introduction
6-Methoxyhexanal is an aliphatic aldehyde featuring a six-carbon chain with a terminal

aldehyde group and a methoxy substituent at the 6-position.[1][2] Its molecular structure,
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combining a reactive aldehyde function with an ether linkage, makes it a compound of interest

in various chemical and biological applications, including as a building block in organic

synthesis and potentially in the development of new fragrance components.[1][2] The aldehyde

group is known to be reactive, capable of undergoing oxidation to a carboxylic acid, reduction

to a primary alcohol, and forming covalent bonds with nucleophilic sites on proteins.[1][2] The

methoxy group, being electron-donating, can modulate the compound's overall reactivity and

physicochemical properties.[1]

A comprehensive understanding of the physical characteristics of 6-methoxyhexanal is
paramount for its effective use in research and development, influencing aspects such as

reaction conditions, purification methods, and formulation. This guide aims to consolidate the

available information and provide practical methodologies for its experimental determination.

Physicochemical Properties
Experimental data on the physical properties of 6-methoxyhexanal are not widely available in

scientific literature.[3] The following table summarizes key identifiers and computed physical

properties, primarily sourced from chemical databases.[4]

Table 1: Summary of Physicochemical Data for 6-Methoxyhexanal

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13620900
https://www.benchchem.com/product/B6155086
https://www.benchchem.com/product/b13620900
https://www.benchchem.com/product/B6155086
https://www.benchchem.com/product/b13620900
https://www.benchchem.com/product/b6155086/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-characteristics-of-6-methoxyhexanal
https://www.benchchem.com/product/b6155086/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-characteristics-of-6-methoxyhexanal
https://www.chemsynthesis.com/base/chemical-structure-14929.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methoxyhexanal
https://www.benchchem.com/product/b6155086/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-characteristics-of-6-methoxyhexanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6155086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₁₄O₂ [1][2][4]

Molecular Weight 130.18 g/mol [1][2][4]

IUPAC Name 6-methoxyhexanal [4]

CAS Number 855906-01-3 [2][4]

Monoisotopic Mass 130.09938 Da [1][5]

Boiling Point Not available [3]

Melting Point Not available [3]

Density Not available [3]

Refractive Index Not available [3]

Solubility

Inferred to have low water

solubility. Soluble in organic

solvents.

[1][6]

XLogP3 (Predicted) 1.4 [7]

Note on Physical State and Odor: Based on general properties of aldehydes, 6-
methoxyhexanal, with seven carbon atoms, is expected to be a liquid at room temperature.[8]

[9] Lower molecular weight aldehydes are known for their pungent odors, while higher

aldehydes can have more pleasant, fragrant smells.[6][10]

Experimental Protocols
The absence of reported experimental values for many of 6-methoxyhexanal's physical

properties necessitates the use of established laboratory procedures for their determination.

Below is a detailed protocol for determining the boiling point of a liquid aldehyde, a critical

parameter for its purification and characterization.

Determination of Boiling Point via the Thiele Tube
Method
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This method is suitable for small sample volumes and provides an accurate determination of

the boiling point.

Materials:

Thiele tube

Mineral oil

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube (e.g., Durham tube)

Rubber band or wire for attaching the test tube to the thermometer

Bunsen burner or other heat source

Stand and clamp

Procedure:

Sample Preparation: Fill the small test tube to about half-full with 6-methoxyhexanal.

Capillary Tube Insertion: Place the capillary tube, with the sealed end pointing upwards, into

the test tube containing the sample.

Assembly: Attach the test tube to the thermometer using a rubber band or wire, ensuring the

bottom of the test tube is level with the thermometer bulb.

Thiele Tube Setup: Clamp the Thiele tube to a stand and insert the thermometer and sample

assembly into the tube, making sure the sample is immersed in the mineral oil.

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner. The convection

currents in the oil will ensure uniform heating.
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Observation: As the temperature rises, a stream of bubbles will begin to emerge from the

open end of the capillary tube. Continue heating until a continuous and rapid stream of

bubbles is observed.

Boiling Point Determination: Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.

Recording: Record the temperature at this point. For accuracy, allow the apparatus to cool

further, then reheat to obtain a second reading. Also, record the atmospheric pressure, as

boiling point is pressure-dependent.

Logical Workflow for Synthesis and
Characterization
While specific signaling pathways involving 6-methoxyhexanal are not documented, a logical

workflow for its synthesis and subsequent characterization is crucial for any research

application. The following diagram illustrates a general pathway from precursor molecules to a

fully characterized compound. A common synthetic route to 6-methoxyhexanal involves the

oxidation of the corresponding primary alcohol, 6-methoxyhexan-1-ol.[2]
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Caption: Workflow for the synthesis and characterization of 6-methoxyhexanal.
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Conclusion
This technical guide consolidates the currently available information on the physical

characteristics of 6-methoxyhexanal. It highlights the significant gap in experimentally

determined data and provides a robust, generalized protocol for the determination of its boiling

point. The included workflow diagram offers a clear and logical pathway for the synthesis and

comprehensive characterization of this and similar aliphatic aldehydes. It is the authors' hope

that this guide will serve as a valuable resource for researchers and stimulate further

experimental investigation into the properties of this compound, thereby enabling its broader

application in scientific and industrial research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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